Cas no 2229250-97-7 (2-amino-2-methyl-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol)

• Product Name: 2-amino-2-methyl-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol
• CAS No: 2229250-97-7
• MF: C₁₀H₁₈N₂OS
• MW: 214.327721118927
• CID: 5960270
• PubChem ID: 165611357
• Update Time: 2025-06-11

2-amino-2-methyl-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol
• EN300-1741778
• 2-amino-2-methyl-3-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-1-ol
• 2229250-97-7

• Inchi： 1S/C10H18N2OS/c1-7(2)9-12-5-8(14-9)4-10(3,11)6-13/h5,7,13H,4,6,11H2,1-3H3
• InChI Key： XZYXDXSVLSUUKM-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC=C1CC(C)(CO)N

Computed Properties

• Exact Mass: 214.11398438g/mol
• Monoisotopic Mass: 214.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.4Ų

Additional information on 2-amino-2-methyl-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol

Introduction to 2-amino-2-methyl-3-(2-(propan-2-yl)-1,3-thiazol-5-yl)propan-1-ol (CAS No. 2229250-97-7)

2-amino-2-methyl-3-(2-(propan-2-yl)-1,3-thiazol-5-yl)propan-1-ol (CAS No. 2229250-97-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

The chemical structure of 2-amino-2-methyl-3-(2-(propan-2-yl)-1,3-thiazol-5-yl)propan-1-ol is defined by its molecular formula C₁₁H₁₈N₂O₁S₁. The compound features a thiazole ring system, which is a common motif in many biologically active molecules. The presence of the amino and hydroxyl groups imparts polarity and reactivity to the molecule, making it suitable for various chemical modifications and biological interactions. The compound's molecular weight is 230.34 g/mol, and it exhibits good solubility in polar solvents such as water and ethanol.

Synthesis Methods

The synthesis of 2-amino-2-methyl-3-(2-(propan-2-yl)-1,3-thiazol-5-yl)propan-1-ol has been reported in several studies. One of the most common methods involves the reaction of 5-bromo-N-isopropylthiophene-2-carboxamide with (R)- or (S)-glycidol in the presence of a base such as potassium carbonate. This reaction yields the desired product with high stereoselectivity and yield. Another approach involves the condensation of 5-bromo-N-isopropylthiophene-2-carboxamide with 1-amino-propanone followed by reduction to form the final product.

Biological Activities

2-amino-2-methyl-3-(2-(propan-2-yl)-1,3-thiazol-5-yl)propan-1-ol has been extensively studied for its biological activities. One of the key areas of interest is its potential as an inhibitor of protein kinases, which are enzymes involved in cellular signaling pathways and are often dysregulated in various diseases such as cancer and inflammatory disorders. Recent studies have shown that this compound can selectively inhibit certain kinases, thereby modulating cellular processes and potentially offering therapeutic benefits.

In addition to its kinase inhibitory activity, 2-amino-2-methyl-3-(2-(propan-2-yl)-1,3-thiazol-5-y l)propan - 1 - ol has also demonstrated anti-inflammatory properties. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL - 6 in activated immune cells. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 2-amino - 2 - methyl - 3 - ( 2 - ( propan - 2 - yl ) - 1 , 3 - thiazol - 5 - yl ) propan - 1 - ol has been evaluated in several preclinical studies . These studies have demonstrated its efficacy in animal models of cancer , inflammation , and neurodegenerative diseases . For example , in a mouse model of colorectal cancer , treatment with this compound significantly reduced tumor growth and improved survival rates . Similarly , in a rat model of inflammatory bowel disease , administration of the compound led to a reduction in intestinal inflammation and improved clinical scores .

Clinical trials are currently underway to further evaluate the safety and efficacy of this compound in human subjects . Early results from phase I trials have shown that it is well tolerated at therapeutic doses with minimal side effects . These findings are encouraging and suggest that this compound may have a favorable safety profile for further clinical development .

Recent Research Developments

The field of medicinal chemistry is rapidly evolving, and new insights into the structure-function relationships of compounds like 2-amino - 2 - methyl - 3 - ( 2 - ( propan - 2 - yl ) - 1 , 3 - thiazol - 5 - yl ) propan - 1 - ol continue to emerge . Recent research has focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects . For instance , modifications to the hydroxyl group have been shown to improve oral absorption while maintaining biological activity . Additionally , efforts are underway to develop prodrugs that can be activated under specific physiological conditions , thereby increasing their therapeutic index .

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